2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol

• Molecular Formula: C11H15Br2NO
• Molecular Weight: 337.05 g/mol
• IUPAC Name: 2-[(3,4-dibromophenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C11H15Br2NO/c1-2-9(7-15)14-6-8-3-4-10(12)11(13)5-8/h3-5,9,14-15H,2,6-7H2,1H3
• InChI Key: QVIJNFWCSAKRMH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC(=C(C=C1)Br)Br

Description

2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol is a halogenated amino alcohol derivative characterized by a 3,4-dibromophenylmethyl group attached to a secondary amine at the second carbon of a butan-1-ol chain. The 3,4-dibromo substitution on the phenyl ring introduces steric bulk and electron-withdrawing effects, which may influence its chemical reactivity, bioavailability, and interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol typically involves the reaction of 3,4-dibromobenzylamine with butanal in the presence of a reducing agent. The reaction conditions often include:

Solvent: Commonly used solvents include ethanol or methanol.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Catalyst: Acidic or basic catalysts may be used to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions for higher yields and purity, as well as implementing safety measures for handling brominated compounds.

Chemical Reactions Analysis

Types of Reactions

2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The dibromophenyl group can be reduced to a phenyl group.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) is commonly employed.

Substitution: Nucleophiles such as sodium azide (NaN₃) or thiols (R-SH) can be used under basic conditions.

Major Products

Oxidation: Formation of 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-one.

Reduction: Formation of 2-{[(phenyl)methyl]amino}butan-1-ol.

Substitution: Formation of 2-{[(3,4-diazidophenyl)methyl]amino}butan-1-ol or similar derivatives.

Scientific Research Applications

2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol involves its interaction with specific molecular targets. The dibromophenyl group can interact with enzymes or receptors, potentially inhibiting their activity or altering their function. The butanol backbone may facilitate the compound’s solubility and transport within biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

Halogenated Aryl Derivatives: Substituent Position and Functional Group Impact

Acylthioureas with halogenated phenyl groups, such as 2,4-dibromophenyl derivatives, demonstrate significant anti-biofilm activity against Pseudomonas aeruginosa and Staphylococcus aureus . The target compound’s 3,4-dibromophenyl group differs in substituent positioning, which could alter steric interactions with bacterial enzyme active sites. Additionally, the amino alcohol moiety in the target compound contrasts with the acylthiourea functional group in .

Oxygenated vs. Halogenated Substituents

4-(3,4-Bis(benzyloxy)phenyl)butan-1-ol (ATB1095, ) features benzyloxy groups instead of bromine atoms. Benzyloxy substituents are bulkier and more lipophilic than bromine, likely increasing logP values (estimated ~5.2 for ATB1095 vs. ~3.5 for the target compound).

Electronic Effects of Substituents

The pyrazolo-pyrimidine derivative in contains 3,4-dimethylphenyl substituents, which are electron-donating. In contrast, the target compound’s 3,4-dibromo groups are electron-withdrawing, reducing electron density on the aromatic ring and adjacent amine. This could lower the amine’s basicity, affecting protonation states under physiological conditions and altering interactions with charged biological targets .

Functional Group Comparison: Amino Alcohol vs. Heterocyclic Systems

The pyrazolo-pyrimidinyl amino group in introduces a planar heterocyclic system, which may enhance binding to kinase or enzyme active sites through π-π stacking.

Data Table: Structural and Functional Comparison

Compound	Substituents	Functional Group	Key Biological Activity (Evidence)	Predicted logP
2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol	3,4-Dibromophenyl	Amino alcohol	Antimicrobial (inferred from analogs)	~3.5
Acylthiourea (2,4-dibromophenyl)	2,4-Dibromophenyl	Acylthiourea	Anti-biofilm (P. aeruginosa, S. aureus)	~4.0
ATB1095	3,4-Bis(benzyloxy)phenyl	Butan-1-ol	Not reported	~5.2
Pyrazolo-pyrimidine derivative	3,4-Dimethylphenyl	Pyrazolo-pyrimidinyl	Not reported	~2.8

Research Findings and Implications

• Antimicrobial Potential: The 3,4-dibromo substitution pattern may confer anti-biofilm activity akin to 2,4-dibromophenyl acylthioureas, though functional group differences (amino alcohol vs. thiourea) could modulate efficacy .
• Solubility and Distribution : The target compound’s lower predicted logP compared to benzyloxy analogs suggests a balance between membrane penetration and aqueous solubility, a critical factor in drug design .
• Electron-Withdrawing Effects : Reduced basicity of the amine due to 3,4-dibromo substituents might influence ionization states, affecting binding to charged residues in target proteins .

Biological Activity

2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol features a butanol backbone with a dibromophenyl group attached via a methylamino linkage. This unique structure may contribute to its biological activity by influencing interactions with various biological targets.

Antimicrobial Activity

Recent studies have indicated that compounds structurally related to 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol exhibit significant antimicrobial properties. For instance, a high-throughput screening of a chemical library revealed several hits with activity against Mycobacterium tuberculosis, suggesting potential applications in treating bacterial infections .

Anticancer Activity

Research has demonstrated that derivatives of similar structures possess anticancer properties. For example, certain Mannich bases have shown promising results in inhibiting tumor growth through mechanisms such as apoptosis induction and cell cycle arrest . The specific activity of 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol in cancer models remains an area for further investigation.

Study 1: Antimicrobial Screening

In a study evaluating the antimicrobial efficacy of various compounds against M. tuberculosis, 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol was included in a library screening. The results indicated that it exhibited significant growth inhibition at concentrations above 20 µM, suggesting its potential as an antimicrobial agent .

Study 2: Anticancer Properties

Another study focused on the anticancer activity of structurally similar compounds indicated that they could effectively inhibit the growth of various cancer cell lines. The mechanism was linked to the inhibition of DHFR and subsequent effects on nucleotide synthesis. Although specific data on 2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol was not available, the implications for its use in oncology are noteworthy .

Comparative Analysis with Related Compounds

Compound Name	Biological Activity	Mechanism of Action
2-{[(3-Bromophenyl)methyl]amino}butan-1-ol	Moderate antibacterial	DHFR inhibition
2-{[(4-Chlorophenyl)methyl]amino}butan-1-ol	Anticancer	Receptor modulation
2-{[(3,4-Dibromophenyl)methyl]amino}butan-1-ol	Potential antimicrobial	Unknown; requires further investigation